Cas no 132605-16-4 (ethyl 6-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

ethyl 6-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
132605-16-4 structure
Product Name:ethyl 6-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:132605-16-4
MF:C19H22N2O2S2
MW:374.520182132721
CID:1231026
PubChem ID:2815051
Update Time:2025-04-20

ethyl 6-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-2-[[(phenylamino)thioxomethyl]amino]-, ethyl ester
    • ethyl 2-[(anilinocarbothioyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • ethyl 6-methyl-2-(phenylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • BUTTPARK 128\48-19
    • Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-2-(((phenylamino)thioxomethyl)amino)-, ethyl ester
    • BRN 4205117
    • N-[3-(Ethoxycarbonyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-N'-phenylcarbamimidothioic acid
    • SR-01000528504-1
    • AKOS001736351
    • AK-245/11622020
    • STK149476
    • N'-[3-(ethoxycarbonyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl]-N-phenylcarbamimidothioic acid
    • AKOS022016113
    • SR-01000528504
    • DTXSID20927740
    • 132605-16-4
    • Inchi: 1S/C19H22N2O2S2/c1-3-23-18(22)16-14-10-9-12(2)11-15(14)25-17(16)21-19(24)20-13-7-5-4-6-8-13/h4-8,12H,3,9-11H2,1-2H3,(H2,20,21,24)
    • InChI Key: NSZHXXMZDOZFMR-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 374.11246
  • Monoisotopic Mass: 374.11227030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 50.36
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